Cas no 2225154-42-5 (2-Methyl-6-(trifluoromethyl)pyridine-4-boronic acid)

• Product Name: 2-Methyl-6-(trifluoromethyl)pyridine-4-boronic acid
• CAS No: 2225154-42-5
• MF: C₇H₇BF₃NO₂
• MW: 204.94
• CID: 5143687
• PubChem ID: 72213976
• Update Time: 2025-10-31

2-Methyl-6-(trifluoromethyl)pyridine-4-boronic acid Chemical and Physical Properties

Names and Identifiers

• 2-Methyl-6-(trifluoromethyl)pyridine-4-boronic acid
• SMNYBZRQYASFJL-UHFFFAOYSA-N
• (2-Methyl-6-(trifluoromethyl)pyridin-4-yl)boronic acid
• AB74881
• 2225154-42-5
• DB-400491
• B-[2-Methyl-6-(trifluoromethyl)-4-pyridinyl]boronic acid
• [2-METHYL-6-(TRIFLUOROMETHYL)PYRIDIN-4-YL]BORONIC ACID

• Inchi： 1S/C7H7BF3NO2/c1-4-2-5(8(13)14)3-6(12-4)7(9,10)11/h2-3,13-14H,1H3
• InChI Key： SMNYBZRQYASFJL-UHFFFAOYSA-N
• SMILES： C1(C)=NC(C(F)(F)F)=CC(B(O)O)=C1

Computed Properties

• Exact Mass: 205.0521931g/mol
• Monoisotopic Mass: 205.0521931g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 53.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Methylpyridines

Additional information on 2-Methyl-6-(trifluoromethyl)pyridine-4-boronic acid

Recent Advances in the Application of 2-Methyl-6-(trifluoromethyl)pyridine-4-boronic acid (CAS: 2225154-42-5) in Chemical Biology and Pharmaceutical Research

2-Methyl-6-(trifluoromethyl)pyridine-4-boronic acid (CAS: 2225154-42-5) has emerged as a pivotal compound in recent chemical biology and pharmaceutical research. This boronic acid derivative is increasingly recognized for its utility in Suzuki-Miyaura cross-coupling reactions, a cornerstone in the synthesis of complex organic molecules, particularly in drug discovery and development. The trifluoromethyl and boronic acid functional groups confer unique reactivity and stability, making this compound a valuable building block for the construction of pharmacologically active molecules.

Recent studies have highlighted the role of 2-Methyl-6-(trifluoromethyl)pyridine-4-boronic acid in the synthesis of novel kinase inhibitors. Kinases are a critical target class in oncology and inflammatory diseases, and the ability to efficiently modify the pyridine core with various substituents has enabled the rapid exploration of structure-activity relationships (SAR). For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated the use of this boronic acid in the synthesis of potent and selective JAK2 inhibitors, showcasing its versatility in medicinal chemistry applications.

In addition to its applications in small molecule drug discovery, 2-Methyl-6-(trifluoromethyl)pyridine-4-boronic acid has found utility in the development of positron emission tomography (PET) radiotracers. The incorporation of fluorine-18 at the trifluoromethyl position has been explored as a strategy for creating novel imaging agents for neurological disorders. A recent preclinical study reported in ACS Chemical Neuroscience utilized this approach to develop a PET tracer for imaging neuroinflammation, demonstrating the compound's potential in diagnostic applications.

The stability and reactivity of 2-Methyl-6-(trifluoromethyl)pyridine-4-boronic acid have also been the subject of mechanistic investigations. Advanced computational studies have provided insights into the electronic effects of the trifluoromethyl group on the boronic acid's reactivity in cross-coupling reactions. These findings, published in Organometallics (2024), have important implications for reaction optimization and the design of new boronic acid derivatives with enhanced properties.

From a synthetic chemistry perspective, recent innovations have focused on improving the scalability and sustainability of producing 2-Methyl-6-(trifluoromethyl)pyridine-4-boronic acid. Green chemistry approaches, including continuous flow processes and catalyst recycling systems, have been successfully applied to its synthesis, as detailed in a 2024 Green Chemistry publication. These advances address the growing demand for this building block while minimizing environmental impact.

Looking forward, the unique properties of 2-Methyl-6-(trifluoromethyl)pyridine-4-boronic acid position it as a key player in several emerging areas of pharmaceutical research. Its potential applications in targeted protein degradation (PROTACs) and covalent inhibitor design are currently under investigation, with preliminary results suggesting promising avenues for therapeutic development. As research continues to uncover new applications for this versatile compound, its importance in chemical biology and drug discovery is expected to grow significantly in the coming years.